Cas no 71205-44-2 (4-(2-methylquinolinium-1-yl)butane-1-sulfonate)
71205-44-2 structure
Product Name:4-(2-methylquinolinium-1-yl)butane-1-sulfonate
CAS No:71205-44-2
MF:C14H17NO3S
MW:279.354682683945
CID:1748228
PubChem ID:117066
Update Time:2025-04-21
4-(2-methylquinolinium-1-yl)butane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methylquinolinium-1-yl)butane-1-sulfonate
- 1,3,5-tris[(2-methylpropan-2-yl)oxy]-2,4,6-trinitrobenzene
- 2-Methyl-1-(4-sulfonatobutyl)quinolinium
- JUWSQOREGFYALX-UHFFFAOYSA-N
- 71205-44-2
- 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide, inner salt
- Quinolinium, 2-methyl-1-(4-sulfobutyl)-, inner salt
- 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide inner salt
- DTXSID8072291
- DTXCID8046951
- SCHEMBL4158036
-
- Inchi: 1S/C14H17NO3S/c1-12-8-9-13-6-2-3-7-14(13)15(12)10-4-5-11-19(16,17)18/h2-3,6-9H,4-5,10-11H2,1H3
- InChI Key: JUWSQOREGFYALX-UHFFFAOYSA-N
- SMILES: S(CCCC[N+]1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 279.09301
- Monoisotopic Mass: 279.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 61.08
4-(2-methylquinolinium-1-yl)butane-1-sulfonate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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